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Compound of Interest

Compound Name: HsP104 protein

Cat. No.: B1175116 Get Quote

FOR IMMEDIATE RELEASE

This document provides essential safety and logistical guidance for researchers, scientists, and

drug development professionals working with the recombinant yeast protein, HsP104.

Adherence to these protocols is critical for ensuring personnel safety and maintaining a secure

laboratory environment. While HsP104 itself is not classified as a hazardous substance, its

application in studies involving protein aggregates, particularly those with prion-like properties,

necessitates stringent safety measures.

Hazard Identification and Risk Assessment
HsP104 is a protein disaggregase from Saccharomyces cerevisiae.[1][2][3] Standard laboratory

handling of purified HsP104 in benign buffers poses a low risk. However, the risk profile

elevates significantly when HsP104 is used in conjunction with amyloidogenic proteins or

prions.

Key Considerations:

HsP104 Protein: Not considered inherently hazardous, toxic, or allergenic based on

available data.[4]

Prion and Prion-like Proteins: These are infectious proteinaceous particles that can cause

fatal neurodegenerative diseases.[5][6] Work involving these agents requires enhanced

biosafety precautions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1175116?utm_src=pdf-interest
https://www.yeastgenome.org/locus/S000003949
https://en.wikipedia.org/wiki/Hsp104
https://www.prospecbio.com/hsp104_saccharomyces
https://www.benchchem.com/product/b1175116?utm_src=pdf-body
https://readymed.co.in/wp-content/uploads/2022/11/YE-03_MSDS.pdf
https://safetypartnersinc.com/does-your-work-involve-potential-exposure-to-prions/
https://hsrm.umn.edu/biosafety-occupational-health/biosafety/working-safely-biological-materials-and-toxins/prions-and
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aerosolization: Fine droplets containing the protein can be generated during procedures like

sonication or vigorous mixing, posing an inhalation risk.

Accidental Inoculation: The use of sharps, such as needles or scalpels, increases the risk of

accidental injection.[7]

A thorough risk assessment must be conducted before initiating any experiment involving

HsP104, especially when co-handled with potentially infectious protein aggregates.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to minimize exposure. The required level of

PPE is dictated by the nature of the experimental system.

Biosafety Level Experimental Context Required PPE

BSL-1

Handling of purified HsP104

protein in non-hazardous

buffers.

Laboratory coat, disposable

nitrile gloves, safety glasses

with side shields.[8]

BSL-2

Handling of HsP104 with non-

infectious amyloid aggregates

or in systems with potential for

aerosol generation.

Dedicated laboratory coat,

double gloves (nitrile), safety

goggles or a face shield,

closed-toe shoes.[5][9]

BSL-2 (Enhanced)
Handling of HsP104 with prion

or prion-like proteins.

Disposable gown over lab

coat, double gloves, safety

goggles and face shield,

respiratory protection (e.g.,

N95 respirator) may be

required based on risk

assessment. All work should

be conducted in a certified

biological safety cabinet

(BSC).[5][7][9]

Operational Plan and Handling Procedures
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General Handling of HsP104 (BSL-1 Conditions)
Preparation: Don appropriate PPE (lab coat, single gloves, safety glasses). Prepare a clean

and decontaminated work area.

Reconstitution and Aliquoting: If lyophilized, reconstitute the protein according to the

manufacturer's instructions. Minimize aerosol formation by opening vials gently and pipetting

slowly. Aliquot the protein into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Experimental Use: Handle solutions carefully to avoid splashes and spills.

Post-Experiment: Decontaminate the work surface with a suitable disinfectant (e.g., 70%

ethanol). Wash hands thoroughly after removing gloves.

Handling HsP104 with Prion-like Proteins (BSL-2
Enhanced Conditions)
All work must be conducted within a certified Class II Biological Safety Cabinet (BSC).[5]

Preparation: Don all required PPE, including double gloves and a disposable gown. Ensure

the BSC is functioning correctly.

Handling: Use dedicated equipment for prion work.[9] Minimize the use of sharps.[7] If

sharps are necessary, handle them with extreme caution and dispose of them immediately in

a designated sharps container.[7]

Centrifugation: Use sealed centrifuge rotors or safety cups to prevent aerosol release.[5]

Open rotors/cups inside the BSC.

Post-Experiment: Decontaminate all surfaces and equipment within the BSC.

Disposal Plan
Proper disposal of waste contaminated with HsP104, and especially with prion-like proteins, is

crucial to prevent environmental contamination and accidental exposure.
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Waste Type Disposal Procedure

Liquid Waste (HsP104 only)

Decontaminate with a 10% bleach solution for a

minimum of 30 minutes before disposal down

the drain with copious amounts of water.

Solid Waste (HsP104 only)

(e.g., pipette tips, tubes, gloves) - Dispose of in

a biohazard bag and autoclave before placing in

the regular trash.

Liquid Waste (with Prion-like Proteins)

Decontaminate with 1N NaOH or a fresh 10%

bleach solution for at least one hour. Neutralize

if necessary before drain disposal, following

institutional guidelines.

Solid Waste (with Prion-like Proteins)

All solid waste must be collected in a

designated, labeled, leak-proof, and puncture-

resistant container. This waste must be

incinerated.[7]

Sharps

All sharps must be placed in a designated,

puncture-proof sharps container labeled for

prion-contaminated waste and incinerated.[7]

Emergency Procedures
Skin Contact:

HsP104 only: Wash the affected area thoroughly with soap and water.

With Prion-like Proteins: Wash immediately with 1N NaOH or 10% bleach for 2-3 minutes,

followed by extensive rinsing with water.[7]

Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash

station. Seek medical attention.

Spills:
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Small spills (HsP104 only): Absorb with an inert material, decontaminate the area with 10%

bleach, and dispose of waste in a biohazard bag.

Spills involving Prion-like Proteins: Evacuate the area. The spill should be cleaned by trained

personnel wearing appropriate PPE. Cover the spill with absorbent material and saturate

with 1N NaOH or 10% bleach for at least one hour before cleanup.

Experimental Workflow and Safety Decision Making
The following diagrams illustrate the general workflow for handling HsP104 and the decision-

making process for determining the appropriate biosafety level.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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